1-(4-fluorophenyl)-N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-5-oxopyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-fluorophenyl)-N-(2-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}ethyl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C23H26F2N4O4S and its molecular weight is 492.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave-assisted Synthesis and Biological Activity
Compounds with structural similarities, particularly those involving fluorophenyl and piperazinyl moieties, have been synthesized using microwave-assisted methods. These compounds, including derivatives with penicillanic acid or cephalosporanic acid moieties, have been investigated for their biological activities. Research has shown that some of these synthesized compounds possess antimicrobial, antilipase, and antiurease activities, indicating their potential in developing treatments for infections and metabolic disorders (Başoğlu et al., 2013).
Neuroreceptor Imaging
Fluorinated piperazine derivatives have been explored as PET tracers for neuroreceptor imaging, particularly serotonin 5-HT(1A) receptors. These compounds offer promising applications in diagnosing and studying neuropsychiatric disorders by providing a non-invasive means to quantify receptor densities in the brain. For instance, the cyclohexanecarboxamide derivative has shown high affinity as a 5-HT1A receptor antagonist, indicating its potential for in vivo quantification of these receptors (García et al., 2014).
Antimicrobial Agents
Research on piperazine derivatives also includes their application as antimicrobial agents. Novel compounds have been synthesized with the intent to fight bacterial infections. For example, a series of compounds featuring the piperazine moiety have demonstrated potent inhibitory activity against various bacteria, highlighting the therapeutic potential of these compounds in treating infections (Krishnamurthy et al., 2011).
Drug Metabolism and Disposition
Studies on compounds like casopitant, which share functional groups with the chemical of interest, have provided valuable insights into the metabolic disposition of drugs in organisms. These studies detail the absorption, distribution, metabolism, and elimination processes of drugs, contributing to the understanding of their pharmacokinetics and the prediction of potential drug-drug interactions (Miraglia et al., 2010).
properties
IUPAC Name |
1-(4-fluorophenyl)-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylethyl]-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26F2N4O4S/c24-18-1-5-20(6-2-18)27-10-12-28(13-11-27)34(32,33)14-9-26-23(31)17-15-22(30)29(16-17)21-7-3-19(25)4-8-21/h1-8,17H,9-16H2,(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NODXVVMLKONWMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)S(=O)(=O)CCNC(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26F2N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.